4-Chloro-2-methyl-6-(thiophen-2-yl)pyrimidine

• IUPAC Name: 4-chloro-2-methyl-6-thiophen-2-ylpyrimidine
• InChI: InChI=1S/C9H7ClN2S/c1-6-11-7(5-9(10)12-6)8-3-2-4-13-8/h2-5H,1H3
• InChI Key: UPFNMYSDDQXXMM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)Cl)C2=CC=CS2
• Molecular Formula: C9H7ClN2S
• Molecular Weight: 210.68 g/mol

Description

“4-Chloro-2-methyl-6-(thiophen-2-yl)pyrimidine” is a chemical compound with the molecular formula C5H6ClN3S. It is a pyrimidine derivative, which is a class of compounds that are widely used in medicinal chemistry due to their diverse biological activities.

Synthesis Analysis

The synthesis of pyrimidine derivatives like “4-Chloro-2-methyl-6-(thiophen-2-yl)pyrimidine” can be achieved through various methods. One such method involves the cyclization of thiophene-substituted chalcones with guanidine in the presence of potassium hydroxide. The resulting compounds can then be refluxed with acetylacetone or ethylacetoacetate to obtain pyrimidopyrimidines.

Molecular Structure Analysis

The molecular structure of “4-Chloro-2-methyl-6-(thiophen-2-yl)pyrimidine” can be analyzed using spectroscopic methods. Computational tools can be used to model the molecular and electronic behavior of the compound.

Chemical Reactions Analysis

The chemical reactions involving “4-Chloro-2-methyl-6-(thiophen-2-yl)pyrimidine” can be complex and varied. For instance, the compound can undergo nucleophilic substitution reactions. Additionally, it can participate in oxidative annulation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of “4-Chloro-2-methyl-6-(thiophen-2-yl)pyrimidine” can be determined using various analytical techniques. For instance, its molecular weight is 175.639.

Scientific Research Applications

Anticancer Drug Synthesis

4-Chloro-2-methyl-6-(thiophen-2-yl)pyrimidine derivatives have been identified as crucial intermediates in the synthesis of small molecule anticancer drugs. A study highlighted a rapid synthesis method for 2-chloro-4-(3-nitrophenoxy)-6-(thiophen-2-yl) pyrimidine, demonstrating its significance in anticancer drug development (Jianlan Kou & Feiyi Yang, 2022). Another research outlined a high yield synthetic method for the same compound, underscoring its importance as an intermediate (Binliang Zhang, Yanmi Zhou, Qi Gu, Shan Xu, 2019).

Antimicrobial and Antifungal Activities

Derivatives of 4-Chloro-2-methyl-6-(thiophen-2-yl)pyrimidine have also been synthesized for their potential antibacterial and antifungal activities. Research into 4-thiazolidinones and 2-azetidinones derivatives from chalcone highlighted their efficacy against various bacterial and fungal strains, pointing towards the development of novel antimicrobial agents (N. Patel & Minesh D. Patel, 2017).

Charge Transfer Materials

Investigations into the electronic, linear, and nonlinear optical properties of thiopyrimidine derivatives, including 4-Chloro-2-methyl-6-(thiophen-2-yl)pyrimidine, have been conducted to explore their applications in nonlinear optics (NLO) and optoelectronic devices. These studies demonstrate the compounds' potential in high-tech applications due to their significant NLO properties (A. Hussain et al., 2020).

Future Directions

The future directions for “4-Chloro-2-methyl-6-(thiophen-2-yl)pyrimidine” could involve further exploration of its biological activities and potential applications in medicinal chemistry. Given the wide range of biological activities exhibited by pyrimidine derivatives, there is potential for the development of new drugs based on this compound.

Mechanism of Action

Target of Action

Pyrimidine derivatives, including those with thiophene substitutions, have been reported to exhibit a wide range of biological activities . They are known to interact with various enzymes and receptors, which could potentially be the targets of this compound.

Mode of Action

It is known that pyrimidine derivatives can interact with their targets in a variety of ways, often leading to changes in cellular processes . For instance, they can inhibit enzyme activity, modulate receptor signaling, or interfere with DNA or RNA synthesis.

Biochemical Pathways

Given the broad range of activities associated with pyrimidine derivatives, it is likely that multiple pathways could be affected .

Pharmacokinetics

The physicochemical properties of a compound, such as its molecular weight and solubility, can influence its pharmacokinetic profile .

Result of Action

Pyrimidine derivatives have been reported to exhibit a range of biological activities, including anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer effects .